Cas no 873221-81-9 ((3R)-3-Fluoropiperidine-1-carboxylic acid tert-butyl ester)
873221-81-9 structure
Product Name:(3R)-3-Fluoropiperidine-1-carboxylic acid tert-butyl ester
CAS No:873221-81-9
MF:C10H18FNO2
MW:203.253826618195
CID:3041543
PubChem ID:25001214
Update Time:2025-04-21
(3R)-3-Fluoropiperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-Fluoropiperidine-1-carboxylic acid tert-butyl ester
- (3R)-fluoropiperidine-1-carboxylic acid tert-butyl ester;
- 1068560-26-8
- F1907-0033
- 873221-81-9
- AKOS023091047
- EN300-195332
- 3-Fluoropiperidine-1-carboxylic acid tert-butyl ester
- 1813549-78-8
- DB-373595
- tert-butyl 3-fluoropiperidine-1-carboxylate
- tert-butyl3-fluoropiperidine-1-carboxylate
- 1,1-Dimethylethyl 3-fluoro-1-piperidinecarboxylate
- SCHEMBL2226544
- tert-butyl (3R)-3-fluoropiperidine-1-carboxylate
- DTXSID40648400
- tert-butyl (3S)-3-fluoropiperidine-1-carboxylate
-
- Inchi: 1S/C10H18FNO2/c1-10(2,3)14-9(13)12-6-4-5-8(11)7-12/h8H,4-7H2,1-3H3
- InChI Key: UAPGAPVMGAQEAQ-UHFFFAOYSA-N
- SMILES: FC1CN(C(=O)OC(C)(C)C)CCC1
Computed Properties
- Exact Mass: 203.13200
- Monoisotopic Mass: 203.13215698Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 2.29330
(3R)-3-Fluoropiperidine-1-carboxylic acid tert-butyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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